1-(2-Chlorophenyl)-3-propylurea

• CAS No.: 13257-10-8
• Molecular Formula: C10H13ClN2O
• Molecular Weight: 212.67 g/mol
• IUPAC Name: 1-(2-chlorophenyl)-3-propylurea
• InChI: InChI=1S/C10H13ClN2O/c1-2-7-12-10(14)13-9-6-4-3-5-8(9)11/h3-6H,2,7H2,1H3,(H2,12,13,14)
• InChI Key: GQBSGNIQFNLAGT-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)NC1=CC=CC=C1Cl

Description

1-(2-Chlorophenyl)-3-propylurea is an organic compound characterized by the presence of a chlorophenyl group attached to a urea moiety

Preparation Methods

The synthesis of 1-(2-Chlorophenyl)-3-propylurea typically involves the reaction of 2-chloroaniline with propyl isocyanate. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve the use of catalysts and optimized reaction conditions to enhance yield and purity.

Chemical Reactions Analysis

1-(2-Chlorophenyl)-3-propylurea undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve the use of reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles. Common reagents and conditions used in these reactions include organic solvents, controlled temperatures, and specific catalysts. The major products formed depend on the type of reaction and the reagents used.

Scientific Research Applications

1-(2-Chlorophenyl)-3-propylurea has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of certain diseases.

Industry: It is used in the production of specialty chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(2-Chlorophenyl)-3-propylurea involves its interaction with specific molecular targets. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

1-(2-Chlorophenyl)-3-propylurea can be compared with other similar compounds, such as:

1-(2-Chlorophenyl)-3-methylurea: This compound has a similar structure but with a methyl group instead of a propyl group.

1-(2-Chlorophenyl)-3-ethylurea: Similar to the above compound but with an ethyl group.

1-(2-Chlorophenyl)-3-butylurea: This compound has a butyl group, making it slightly larger than this compound. The uniqueness of this compound lies in its specific chemical structure, which imparts distinct physical and chemical properties, making it suitable for particular applications.